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Compound of Interest

Compound Name: Aicar-13C2,15N

Cat. No.: B12383837

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of Aicar-13C2,15N, a stable isotope-labeled version of the AMP-
activated protein kinase (AMPK) activator, AICAR. This guide details its chemical properties,
biological functions, and relevant experimental protocols, presenting quantitative data in
accessible formats and visualizing key signaling pathways.

Core Compound Specifications

Aicar-13C2,15N is a labeled form of Acadesine (AICAR), an adenosine analog that functions
as a cell-permeable activator of AMPK. The incorporation of stable isotopes allows for its use in
tracer studies and as an internal standard for quantitative analysis by mass spectrometry.

Property Value Source
CAS Number 1609374-70-0 [1]12]
Molecular Formula CoH14N4Os [3]

Acadesine-13C2,15N; AICA
Synonyms ) ] [1114]
Riboside-13C2,15N

For the unlabeled compound, AICAR (Acadesine):
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Property Value Source

CAS Number 2627-69-2 [5][6]

Molecular Formula CoH14N4Os [5]

Molecular Weight 258.2 g/mol [5]

Purity >98% [5]
Acadesine; AICA Riboside;

Synonyms [51[6]
NSC 105823

Mechanism of Action and Biological Significance

AICAR is a prodrug that, upon entering the cell, is phosphorylated by adenosine kinase to its
active form, 5-aminoimidazole-4-carboxamide ribonucleotide (ZMP). ZMP is an analog of
adenosine monophosphate (AMP) and allosterically activates AMPK, a key regulator of cellular

energy homeostasis.[7][8]
Activated AMPK plays a crucial role in:

e Metabolic Regulation: It stimulates catabolic pathways that generate ATP, such as glucose
uptake and fatty acid oxidation, while inhibiting anabolic pathways that consume ATP, like
protein and lipid synthesis.[7][9]

e Cell Growth and Proliferation: AMPK can inhibit the mTOR signaling pathway, a central
regulator of cell growth, and activate the Hippo signaling pathway, which controls organ size

and suppresses tumors.[7][8]

o Stem Cell Biology: AICAR has been shown to influence the differentiation and maintenance
of various stem cell types, including embryonic, mesenchymal, and neural stem cells.[5]

Key Signaling Pathways

The biological effects of AICAR are mediated through complex signaling networks. The
following diagrams illustrate the primary pathways influenced by AICAR-induced AMPK

activation.
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Figure 1: Simplified overview of the AICAR-AMPK signaling cascade.
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Figure 2: AMPK-mediated inhibition of the mTOR signaling pathway.

Experimental Protocols

The following sections provide an overview of common experimental designs and
methodologies for studying the effects of AICAR.
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In Vitro Studies

Objective: To investigate the cellular effects of AICAR on specific signaling pathways or

metabolic processes.

General Workflow:

In Vitro Experimental Workflow

1. Cell Culture
(e.g., C2C12 myotubes, HepG2)

2. AICAR Treatment

(0.1 - 2.0 mM for 15-60 min)

3. Cell Lysis

4. Analysis

(Western Blot, Metabolic Assays)

Click to download full resolution via product page
Figure 3: A typical workflow for in vitro experiments with AICAR.

Methodologies:

¢ Cell Culture: Specific cell lines (e.g., C2C12 myotubes, MEFs, RPE-1) are cultured under
standard conditions.[8][10]

* AICAR Treatment: Cells are treated with AICAR at concentrations typically ranging from 0.1
to 2.0 mM.[10][11] The duration of treatment can vary from minutes to hours depending on
the endpoint being measured.[8][10]
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» Western Blot Analysis: To assess the activation of AMPK and its downstream targets, cell
lysates are analyzed by western blotting using antibodies specific for phosphorylated and
total proteins (e.g., p-AMPK, p-ACC, p-S6K1).[10][12]

+ Metabolic Assays: The effects of AICAR on cellular metabolism can be quantified using
various assays, including glucose uptake measurements, fatty acid oxidation assays, and
oxygen consumption analysis.[9][11]

In Vivo Studies

Objective: To examine the systemic effects of AICAR on metabolism and physiology in animal
models.

General Workflow:

In Vivo Experimental Workflow

1. Animal Model Selection
(e.g., mice, rats)

2. AICAR Administration

(e.g., subcutaneous injection, 300-500 mg/kg)

3. Tissue Collection
(e.g., skeletal muscle, liver)

4. Analysis

(Biochemical assays, Gene expression)

Click to download full resolution via product page

Figure 4: A general workflow for in vivo AICAR studies.
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Methodologies:

Animal Models: Studies are often conducted in mice or rats, including models of obesity and
insulin resistance.[9][12][13]

AICAR Administration: AICAR is typically administered via subcutaneous or intraperitoneal
injection at doses ranging from 300 to 500 mg/kg body weight.[12][13] Chronic studies may
involve daily injections over several weeks.[12][13]

Tissue Analysis: Following treatment, tissues such as skeletal muscle and liver are harvested
for analysis of AMPK activation, gene expression changes, and metabolic parameters.[12]
[14]

Metabolic Measurements: Blood samples can be collected to measure glucose and insulin
levels.[13]

Quantitative Analysis using LC-MS/MS

Objective: To accurately quantify AICAR levels in biological samples.

Methodology:

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method has been developed for the quantitative detection of AICAR in urine.[15]

Sample Preparation: Urine samples are prepared for analysis.

Chromatography: Liquid chromatography is performed with a C18 column and a mobile
phase of water containing 0.1% formic acid.[15]

Mass Spectrometry: Detection and quantification are carried out using a mass spectrometer
in positive ion mode.[15]

Validation: The method is validated for linearity, precision, accuracy, and stability.[15]
Calibration curves are typically linear over a wide concentration range (e.g., 10-10,000
ng/mL).[15]
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This technical guide provides a foundational understanding of Aicar-13C2,15N and its
unlabeled counterpart, AICAR. The provided information on its chemical properties, mechanism
of action, and experimental applications is intended to support researchers in designing and
executing robust scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aicar-13C2,15N: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383837#aicar-13c2-15n-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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